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Compound of Interest

Compound Name: Disperse yellow 54

Cat. No.: B010061

This guide provides a detailed comparative study of the performance characteristics of two
commercially significant quinophthalone dyes: Disperse Yellow 54 (DY 54) and Disperse
Yellow 64 (DY 64). Tailored for researchers, scientists, and professionals in drug development
and materials science, this document elucidates the chemical properties, synthesis, and
performance metrics of these dyes, supported by available data and standardized testing
protocols.

Introduction and Chemical Structure

Disperse Yellow 54 and Disperse Yellow 64 are both members of the quinophthalone class of
dyes, known for their bright yellow hues and good fastness properties on synthetic fibers,
particularly polyester. The core chemical structure consists of a quinoline ring system
condensed with a phthalic anhydride moiety. The primary distinction between the two lies in the
substitution on the quinoline ring: Disperse Yellow 64 is a brominated derivative of Disperse
Yellow 54. This structural modification significantly influences their physical and chemical
properties, and consequently, their performance in dyeing applications.

Disperse Yellow 54 (C.I. 47020)
e Molecular Formula: C1sH11NOs3[1]
e Molecular Weight: 289.28 g/mol [1]

e CAS Number: 12223-85-7[1]
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e Chemical Name: 2-(3-hydroxy-2-quinolyl)-1H-indene-1,3(2H)-dione

Disperse Yellow 64 (C.l. 47023)

Molecular Formula: C1sH10BrNOs[2][3]

Molecular Weight: 368.18 g/mol [2][3]

CAS Number: 12223-86-8[2][3]

Chemical Name: 2-(4-bromo-3-hydroxy-2-quinolinyl)-1H-indene-1,3(2H)-dione

The introduction of a bromine atom in Disperse Yellow 64 increases its molecular weight and
alters its polarity, which generally leads to enhanced sublimation fastness and higher energy
requirements for dyeing.[4]

Synthesis Pathway

The synthesis of these dyes involves the condensation of a substituted quinoline derivative with
phthalic anhydride. Disperse Yellow 64 is synthesized from Disperse Yellow 54 through a
bromination reaction.
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Synthesis pathway of Disperse Yellow 54 and Disperse Yellow 64.

Comparative Performance Data

The performance of disperse dyes is critical for their application in the textile industry. Key
performance indicators include various fastness properties, thermal stability, and solubility. The
following tables summarize the available data for Disperse Yellow 54 and Disperse Yellow 64.

Disclaimer: The data presented below is compiled from various sources. Direct comparison
should be made with caution as the testing conditions may not have been identical.

Fastness Properties

Fastness properties determine the durability of the color on the dyed fabric when exposed to
different environmental conditions. The ratings are typically on a scale of 1 to 5 (or 1 to 8 for
light fastness), with higher numbers indicating better fastness.

Table 1: Comparison of Fastness Properties
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Property Test Standard Disperse Yellow 54  Disperse Yellow 64
Light Fastness ISO 105-B02 6-7 7
Wash Fastness
o ISO 105-C06 4 4-5
(Staining)
Wash Fastness
_ ISO 105-C06 4-5 4-5
(Fading)
Perspiration Fastness
o ISO 105-E04 4-5 4-5
(Staining)
Perspiration Fastness
) ISO 105-E04 5 5
(Fading)
Rubbing Fastness
ISO 105-X12 4 4-5
(Dry)
Rubbing Fastness
ISO 105-X12 4 4-5
(Wet)
Sublimation Fastness
ISO 105-P0O1 Moderate Good

(Dry Heat)

(Data compiled from multiple sources)[2][5]

From the available data and qualitative descriptions, Disperse Yellow 64 generally exhibits
superior light and sublimation fastness compared to Disperse Yellow 54.[4][6] This is a direct
consequence of the bromination, which increases the molecule's stability and resistance to
thermal degradation.

Physical and Thermal Properties

The thermal stability of a dye is crucial, especially for high-temperature dyeing processes used
for polyester. Solubility affects the dye's behavior in the dyebath.

Table 2: Comparison of Physical and Thermal Properties

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b077638
https://enochdye.com/pigments/tds/?color347.html
https://www.benchchem.com/product/b010061?utm_src=pdf-body
https://p2infohouse.org/ref/31/30228.pdf
https://www.aatcc.org/wp-content/uploads/2020/07/straley_121977_11.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Property

Disperse Yellow 54

Disperse Yellow 64

Appearance

Brown powder[1]

Orange-yellow powder[5]

Solubility in Water

Insoluble[1]

Insoluble[2][5]

Solubility in Organic Solvents

Soluble in strong sulfuric acid
and pyridine (when heated),
soluble in sulfolane and
ethanol.[1]

Soluble in sulfuric acid,
acetone, and pyridine; soluble
in ethanol.[2][3]

Energy Level

Low energy[4]

Higher energy[4]

Thermal Stability

Less stable to sublimation.[4]

More resistant to sublimation.

[4]

The higher energy classification of Disperse Yellow 64 indicates that it requires more energy

(higher temperature) for effective dyeing of polyester fibers, which correlates with its improved

sublimation fastness.

Experimental Protocols

Standardized experimental protocols are essential for the accurate evaluation and comparison

of dye performance. Below are generalized workflows for key performance tests based on ISO

standards.

General Workflow for Fastness Testing
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Generalized experimental workflow for dye fastness evaluation.
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Key Experimental Details:

e Light Fastness (ISO 105-B02): A dyed fabric specimen is exposed to a xenon-arc lamp under
specified conditions of temperature and humidity, alongside a set of blue wool standards.
The light fastness is assessed by comparing the fading of the specimen to that of the
standards.[7][8]

e Wash Fastness (ISO 105-C06): A specimen of the dyed textile, in contact with a multi-fiber
adjacent fabric, is laundered under specified conditions of temperature, alkalinity, bleaching,
and abrasive action. The change in color of the specimen and the staining of the adjacent
fabric are assessed using grey scales.[7][8]

e Sublimation Fastness (ISO 105-P01): The dyed fabric is subjected to a specific temperature
(e.g., 180°C or 210°C) for a set time (e.g., 30 seconds) in a heating device. The change in
color of the fabric and the staining of an adjacent undyed fabric are evaluated.[9]

Conclusion

In summary, both Disperse Yellow 54 and Disperse Yellow 64 are effective quinophthalone
dyes for synthetic fibers. The key differentiator is the presence of a bromine atom in the
structure of Disperse Yellow 64. This substitution leads to:

Higher Molecular Weight: Contributing to lower volatility.

Improved Sublimation Fastness: Making it more suitable for high-temperature dyeing and
finishing processes.[4]

Enhanced Light Fastness: Offering better color stability upon exposure to light.

Higher Energy Requirement: Necessitating higher temperatures for optimal dyeing
performance.[4]

The choice between Disperse Yellow 54 and Disperse Yellow 64 will depend on the specific
application and the required fastness properties of the final textile product. For applications
demanding high thermal stability and excellent light fastness, Disperse Yellow 64 is the
superior choice. Disperse Yellow 54, being a lower energy dye, may be more suitable for
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dyeing processes where lower temperatures are required, provided its fastness properties meet
the end-use requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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